
Prometryn: Application Notes and Protocols for
Field Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Prometryn

Cat. No.: B1678245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Prometryn, a selective triazine

herbicide. The information is intended to guide researchers in the planning and execution of

field and laboratory studies.

Prometryn is a selective herbicide effective for the control of annual broadleaf weeds and

some grasses in various crops.[1][2][3] Its efficacy is influenced by factors such as soil type,

moisture, and the growth stage of both the crop and target weeds.

Mode of Action
Prometryn is a systemic herbicide absorbed through the roots and foliage of plants.[1][4] It

acts as an inhibitor of photosynthesis at Photosystem II (PSII).[1][5][6] By binding to the D1

protein of the PSII complex within the chloroplast thylakoid membranes, Prometryn blocks

electron transport.[6][7] This disruption halts CO2 fixation and the production of energy

necessary for plant growth, leading to the accumulation of toxic molecules that destroy cell

membranes, causing chlorosis, necrosis, and eventual plant death.[1][6][7]

Field Application Rates
Prometryn application rates vary depending on the crop, soil texture, and organic matter

content.[8] Lower rates are generally recommended for coarse-textured soils (sandy, loamy
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sand) and soils with low organic matter, while higher rates are used for fine-textured soils (silty

clay, clay) and soils with higher organic matter content.[8]

Table 1: Prometryn Pre-emergence Application Rates

Crop Soil Texture
Application Rate
(L/ha of 500g/L SC
formulation)

Application Rate (
kg/ha of 900DF
formulation)

Cotton Coarse (Sandy Loam) 1.5 - 2.0 1.2 - 1.8

Medium to Fine

(Loam, Clay Loam,

Clay)

2.0 - 3.0 1.6 - 2.2

Carrots Coarse (Sandy soils) Not Recommended Not Recommended

Medium to Fine 1.2 - 1.8 1.2 - 1.8

Celery Coarse (Sandy soils) Not Recommended Not Recommended

Medium to Fine 1.0 - 1.5 0.55 - 1.8

Sunflowers Coarse (Light soils) 1.5 - 2.0
Use lower end of

range

Fine (Heavy soils) 1.5 - 2.0
Use higher end of

range

Potatoes Coarse (Light soils) N/A 1.3 - 1.8

Fine (Heavy soils) N/A 1.6 - 2.2

Note: Application rates are provided as a range. Always consult the product label for specific

rates and recommendations. Rates may need to be adjusted based on local conditions and

weed pressure.[1][8][9][10]

Table 2: Prometryn Post-emergence Application Rates
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Crop Crop Stage Weed Stage

Application
Rate (L/ha of
500g/L SC
formulation)

Application
Rate ( kg/ha of
900DF
formulation)

Cotton 2-4 leaf stage
Less than 5 cm

high
1.5 - 2.5 0.94 - 1.2

Carrots
At least 1 true

leaf

Less than 4 true

leaves
1.2 - 1.8 1.2 - 1.8

Celery

Up to 3 weeks

after

transplanting

Young and

actively growing
1.0 - 1.5 0.55 - 1.8

Note: For post-emergence applications, the addition of a non-ionic surfactant may be

recommended to improve efficacy. Refer to the product label for specific instructions.[9][10]

Application Timing
Proper application timing is crucial for maximizing the effectiveness of Prometryn while

ensuring crop safety.

Pre-emergence Application
For pre-emergence control, Prometryn should be applied to a well-prepared, moist seedbed

within 2 to 3 days of planting, before weeds and crops emerge.[11] Rainfall or irrigation is

necessary within 10 days of application to move the herbicide into the weed root zone for

activation. Application to dry or cloddy soil should be avoided.[1][12]

Post-emergence Application
Post-emergence applications should target small, actively growing weeds, typically when they

are less than 5-8 cm in height or have fewer than 4 true leaves. For crop-specific timing, refer

to the tables above. It is important to avoid spraying when the crop is under stress.[13]

Environmental Fate
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Prometryn is moderately persistent in the soil, with a field half-life ranging from one to three

months.[14] Its persistence can be longer in dry or cold conditions.[14] The primary route of

degradation is through soil microbial metabolism.[15] Prometryn has medium mobility in soil,

with reported Koc values between 117 and 448 mL/g.[15]

Table 3: Prometryn Environmental Fate Parameters

Parameter Value Reference

Soil Half-life (field) 1 - 3 months [14]

Soil Sorption Coefficient (Koc) 117 - 448 mL/g [15]

Primary Degradation Pathway Aerobic soil metabolism [15]

Experimental Protocols
Protocol 1: Field Efficacy and Crop Tolerance Trial
Objective: To evaluate the efficacy of different rates of Prometryn for weed control and to

assess crop tolerance under field conditions.

Experimental Design:

Design: Randomized Complete Block Design (RCBD) with a minimum of 4 replications.[16]

Plot Size: Minimum of 25 m² per plot.[17]

Treatments:

Untreated Control (weedy check).

Weed-free Control (manual or alternative herbicide).

Prometryn at three different application rates (low, medium, and high, bracketing the

recommended rates).

A registered standard herbicide for comparison.
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Buffer Zones: Establish untreated buffer rows between plots to minimize spray drift.

Methodology:

Site Selection: Choose a field with a uniform soil type and a known history of target weed

infestation.

Plot Establishment: Mark out plots and blocks according to the experimental design.

Application:

Calibrate the sprayer to deliver the intended volume. A minimum of 200 L of water per

hectare is recommended for ground applications.[13]

Apply Prometryn treatments at the appropriate timing (pre-emergence or post-

emergence) based on the study objectives.

Record environmental conditions at the time of application (temperature, humidity, wind

speed, soil moisture).[17]

Data Collection:

Weed Control: Assess weed density and biomass by species at regular intervals (e.g., 14,

28, and 56 days after treatment) using quadrats placed randomly within each plot.

Crop Injury: Visually assess crop phytotoxicity (stunting, chlorosis, necrosis) at 7, 14, and

28 days after treatment using a 0-100% rating scale (0 = no injury, 100 = complete crop

death).

Yield: At crop maturity, harvest the center rows of each plot and determine the crop yield.

Statistical Analysis: Analyze the data using Analysis of Variance (ANOVA) appropriate for an

RCBD to determine significant differences between treatments.

Protocol 2: Soil Dissipation Study (Adapted from OECD
Test Guideline 307)
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Objective: To determine the rate of Prometryn degradation in soil under controlled laboratory

conditions.

Methodology:

Soil Collection and Preparation:

Collect soil from the top 20 cm of a field with no recent pesticide application.

Sieve the soil (2 mm) and adjust the moisture content to 40-60% of its maximum water

holding capacity.[18]

Test Substance Application:

Use ¹⁴C-labeled Prometryn to facilitate tracking of the parent compound and its

metabolites.

Apply the test substance to the soil samples at a concentration relevant to field application

rates.

Incubation:

Incubate the treated soil samples in the dark at a constant temperature (e.g., 20°C) for up

to 120 days.[19][20][21]

Include sterile control samples to assess abiotic degradation.[19]

Use biometer flasks or a flow-through system to trap evolved ¹⁴CO₂ and other volatile

degradation products.[19][20]

Sampling and Analysis:

Collect triplicate soil samples at predetermined intervals (e.g., 0, 1, 3, 7, 14, 30, 60, 90,

and 120 days).[19]

Extract Prometryn and its transformation products from the soil using appropriate

solvents.
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Analyze the extracts using High-Performance Liquid Chromatography (HPLC) with

radiometric detection to quantify the parent compound and metabolites.[19]

Data Analysis:

Calculate the dissipation half-life (DT50) of Prometryn in the soil by fitting the

concentration data to a first-order or other appropriate kinetic model.
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Caption: Prometryn's mode of action via inhibition of Photosystem II.
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Caption: Workflow for a field efficacy and crop tolerance trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Prometryn: Application Notes and Protocols for Field
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678245#field-application-rates-and-timing-for-
prometryn]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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